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Compound of Interest

5-Methylnicotinic acid
Compound Name:

hydrochloride
CAS No.: 40473-04-9
Cat. No.: B1499058

Get Quote

Executive Summary & Identification Profile

5-Methylnicotinic acid hydrochloride is a critical intermediate in the synthesis of second-
generation antihistamines (e.g., Rupatadine) and a vital reference standard for impurity
profiling in nicotinic acid (Vitamin B3) manufacturing.

Unlike simple organic acids, the pyridine ring's chemistry introduces specific challenges in
identification—specifically, distinguishing the 5-methyl isomer from its structural analogs (6-
methylnicotinic acid) and determining the exact stoichiometry of the hydrochloride salt.

This guide moves beyond basic Certificate of Analysis (CoA) verification, providing a self-
validating, orthogonal analytical workflow to unequivocally confirm identity and purity.

Chemical Profile
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Property Detail

Chemical Name 5-Methylpyridine-3-carboxylic acid hydrochloride
Free Acid CAS 3222-49-9

Salt Form Hydrochloride (HCI) - Note: Often prepared in

situ or supplied as a stabilized salt.

Molecular Formula C7H7NO2 - HCI

Molecular Weight 137.14 (Free Acid) / 173.60 (HCI Salt)

Methyl group at position 5; Carboxylic acid at
Key Structural Feature .
position 3. No ortho-protons.

Strategic Identification Workflow

To ensure scientific integrity, a single analytical method is insufficient. We employ an
Orthogonal Testing Strategy: combining Structural Elucidation (NMR) with Separation
Specificity (HPLC) and Salt Confirmation (IC/Titration).
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Unknown Sample

(White Crystalline Powder) Figure 1: Orthogonal Identification Workflow for 5-Methylnicotinic Acid HCI
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Primary Identification: Nuclear Magnetic Resonance
(NMR)[1][2]

The "No-Ortho" Rule: The most definitive way to distinguish 5-methylnicotinic acid from its
common isomer, 6-methylnicotinic acid, is by analyzing spin-spin coupling constants (

-values).

o 5-Methylnicotinic acid: Protons are at positions 2, 4, and 6. None of these are adjacent
(ortho) to each other. They are all separated by at least one non-protonated carbon.

o Result: You will see Singlets (or fine doublets with small meta-couplings of
Hz).

¢ 6-Methylnicotinic acid: Protons are at positions 2, 4, and 5. Protons 4 and 5 are adjacent.[1]

[2]
o Result: You will see a clear Doublet with a large ortho-coupling (

Hz).

Comparative NMR Data (400 MHz, D2O/NaOD)
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o 5-Methylnicotinic 6-Methylnicotinic Nicotinic Acid
Proton Position . .
Acid (Target) Acid (Isomer) (Parent)
5 8.65 (s)(Meta 58.85 (d,
H-2 _ 0 8.90 (s)
coupling only) Hz)
» 57.92 (s)(Meta 6 8.15 (dd, 0 8.25 (d,
coupling only) Hz) Hz)
6 7.35(d, 6 7.50 (dd,
H-5 -- (Substituted)
Hz)(Ortho coupling) Hz)
5 8.35 (s)(Meta , 68.70 (d,
H-6 _ -- (Substituted)
coupling only) Hz)
Methyl Group 0 2.30 (s, 3H) 8 2.55 (s, 3H) -

Experimental Protocol (Self-Validating):

e Solvent: Dissolve 10 mg of sample in 0.6 mL D20. Add 1 drop of NaOD (40%) to ensure
solubility and deprotonation (shifts may vary slightly in acidic D=2O/DCI).

¢ Acquisition: Run standard proton sequence (16 scans).

o Validation Check: Zoom into the aromatic region (7.0 - 9.0 ppm). If you see any splitting
greater than 3 Hz, the sample is NOT 5-methylnicotinic acid.

Purity & Separation: HPLC Methodology

While NMR confirms structure, it cannot easily detect trace contamination of the 6-methyl
isomer (which may co-crystallize). High-Performance Liquid Chromatography (HPLC) is
required.

Recommended Method: lon-Suppression RP-HPLC

Using an acidic mobile phase suppresses the ionization of the carboxylic acid, improving peak
shape and retention on C18 columns.
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e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 pm.

» Mobile Phase A: 20 mM Potassium Phosphate buffer, adjusted to pH 2.5 with Phosphoric
Acid.

e Mobile Phase B: Acetonitrile (HPLC Grade).
* Isocratic Mode: 90% A/ 10% B.

» Flow Rate: 1.0 mL/min.

e Detection: UV @ 260 nm (near

for nicotinic derivatives).

Temperature: 30°C.
Performance Characteristics:
o Retention Time (Approx):
o Nicotinic Acid: ~3.5 min
o 5-Methylnicotinic Acid: ~5.2 min
o 6-Methylnicotinic Acid: ~6.8 min (Elutes later due to methyl shielding of the ring nitrogen).
o System Suitability: Resolution (
) between 5-Methyl and 6-Methyl isomers should be > 2.0.

Product Comparison: Reference Standard vs.
Research Chemical

Why invest in a Certified Reference Standard (CRS) over a generic "97% purity" research
chemical? The difference lies in the Assay Calculation and Impurity Profiling.
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Certified Reference

Generic Research

Feature . Impact on Data
Standard (CRS) Chemical
Generic chemicals
Mass Balance (% often ignore water/salt
Assay Value Purity x [100 - Area % (HPLC only) content, leading to 10-
%Volatiles - %ROI]) 15% errors in
quantitation.
Stoichiometry of HCI Critical for accurate
) ] Assumed 1:1 or ) )
Counter-ion confirmed (e.g., 0.98 ) molarity calculations
undefined. o )
mol HCI / mol base). in biological assays.
Mn residues can
Tested for Manganese
N N guench fluorescence
Specific Impurities (Mn) (from KMnOa4 Not tested.

oxidation synthesis).

assays and interfere

with enzyme studies.

Isomer Purity

Certified <0.1% 6-

Methyl isomer.

Often contains 1-2%

isomers.

Isomers may have
different biological
activities (e.g.,
receptor binding

affinities).

Counter-lon Identification Test (The "Hidden" Variable)

Many "hydrochloride” standards are actually partial salts or mixtures.

e Protocol: Dissolve 20 mg sample in 2 mL water. Acidify with nitric acid. Add 0.1 M Silver

Nitrate (

).

o Result: A heavy, curdy white precipitate (AgCl) confirms the presence of chloride.

e Quantitation: For a CRS, Potentiometric Titration with

is used to determine the exact % Chloride (Theoretical for Mono-HCI: ~20.6%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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